Cas no 1260753-47-6 (3-(4-ethoxy-3-methoxyphenyl)pyrrolidine)
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-ethoxy-3-methoxyphenyl)pyrrolidine
- EN300-1840833
- 1260753-47-6
-
- Inchi: 1S/C13H19NO2/c1-3-16-12-5-4-10(8-13(12)15-2)11-6-7-14-9-11/h4-5,8,11,14H,3,6-7,9H2,1-2H3
- InChI Key: WVWOEXAJARIKPH-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)C1CNCC1)OCC
Computed Properties
- Exact Mass: 221.141578849g/mol
- Monoisotopic Mass: 221.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 30.5Ų
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1840833-0.05g |
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine |
1260753-47-6 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1840833-0.1g |
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine |
1260753-47-6 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1840833-0.25g |
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine |
1260753-47-6 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1840833-0.5g |
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine |
1260753-47-6 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1840833-1.0g |
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine |
1260753-47-6 | 1g |
$986.0 | 2023-06-03 | ||
| Enamine | EN300-1840833-2.5g |
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine |
1260753-47-6 | 2.5g |
$1931.0 | 2023-09-19 | ||
| Enamine | EN300-1840833-5.0g |
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine |
1260753-47-6 | 5g |
$2858.0 | 2023-06-03 | ||
| Enamine | EN300-1840833-10.0g |
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine |
1260753-47-6 | 10g |
$4236.0 | 2023-06-03 | ||
| Enamine | EN300-1840833-1g |
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine |
1260753-47-6 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1840833-5g |
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine |
1260753-47-6 | 5g |
$2858.0 | 2023-09-19 |
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
Additional information on 3-(4-ethoxy-3-methoxyphenyl)pyrrolidine
Research Brief on 3-(4-ethoxy-3-methoxyphenyl)pyrrolidine (CAS: 1260753-47-6): Recent Advances and Applications
3-(4-ethoxy-3-methoxyphenyl)pyrrolidine (CAS: 1260753-47-6) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, highlighting its pharmacological properties, mechanisms of action, and potential clinical applications.
Recent studies have demonstrated that 3-(4-ethoxy-3-methoxyphenyl)pyrrolidine exhibits notable activity as a modulator of specific neurotransmitter systems, particularly those involving dopamine and serotonin receptors. These findings suggest its potential utility in the treatment of neurological and psychiatric disorders, such as Parkinson's disease, depression, and schizophrenia. The compound's unique chemical structure, characterized by the presence of ethoxy and methoxy substituents on the phenyl ring, contributes to its selective binding affinity and pharmacokinetic profile.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's interaction with dopamine D2 and D3 receptors using in vitro and in vivo models. The results indicated that 3-(4-ethoxy-3-methoxyphenyl)pyrrolidine acts as a partial agonist at these receptors, with a higher affinity for D3 receptors. This selectivity may reduce the risk of side effects commonly associated with non-selective dopamine agonists, such as dyskinesia and psychosis. The study also reported favorable blood-brain barrier penetration and metabolic stability, making it a promising candidate for further development.
Another recent study, published in ACS Chemical Neuroscience, explored the compound's potential as an antidepressant. Using rodent models of depression, researchers found that 3-(4-ethoxy-3-methoxyphenyl)pyrrolidine significantly reduced depressive-like behaviors, possibly through its modulation of serotonin receptors and downstream signaling pathways. The compound's dual activity on dopamine and serotonin systems may offer a novel approach to treating treatment-resistant depression, although further clinical studies are needed to validate these findings.
Beyond its neurological applications, 3-(4-ethoxy-3-methoxyphenyl)pyrrolidine has also been investigated for its anti-inflammatory and antioxidant properties. A 2022 study in the European Journal of Pharmacology reported that the compound reduced oxidative stress and inflammation in cellular models of neurodegenerative diseases. These effects were attributed to its ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokine production, suggesting potential applications in neuroprotection and aging-related disorders.
Despite these promising findings, challenges remain in the development of 3-(4-ethoxy-3-methoxyphenyl)pyrrolidine as a therapeutic agent. Issues such as optimal dosing, long-term safety, and potential drug-drug interactions need to be addressed in future research. Additionally, the compound's synthesis and scalability for large-scale production require further optimization to meet pharmaceutical industry standards.
In conclusion, 3-(4-ethoxy-3-methoxyphenyl)pyrrolidine (CAS: 1260753-47-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique pharmacological profile and potential applications in neurology, psychiatry, and inflammation highlight the need for continued investigation. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications, ultimately paving the way for novel therapeutic interventions.
1260753-47-6 (3-(4-ethoxy-3-methoxyphenyl)pyrrolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)